3-Ethyl-5-methyl-4-oxo-6-thieno[2,3-d]pyrimidinecarboxylic acid

• IUPAC Name: 3-ethyl-5-methyl-4-oxothieno[2,3-d]pyrimidine-6-carboxylic acid
• InChI: InChI=1S/C10H10N2O3S/c1-3-12-4-11-8-6(9(12)13)5(2)7(16-8)10(14)15/h4H,3H2,1-2H3,(H,14,15)
• InChI Key: SXQISXMEDDDZKV-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=NC2=C(C1=O)C(=C(S2)C(=O)O)C
• Molecular Formula: C10H10N2O3S
• Molecular Weight: 238.27 g/mol

Description

Thieno[2,3-d]pyrimidines are a significant class of compounds known for their varied pharmacological properties and as key intermediates in organic synthesis. The introduction of substituents into the thieno[2,3-d]pyrimidine system, such as in "3-Ethyl-5-methyl-4-oxo-6-thieno[2,3-d]pyrimidinecarboxylic acid", has been shown to affect their chemical and physical characteristics significantly.

Synthesis Analysis

The synthesis of thieno[2,3-d]pyrimidines can be accomplished through several methods. One approach involves the preparation of esters and amides of thieno[2,3-d]pyrimidine-6-carboxylic acids using a novel method described by Santilli et al. (1971), which includes the formation of ethyl 5-amino-2-methylthiothieno[2,3-d]pyrimidine-6-carboxylate from 4-chloro-2-methylthio-5-pyrimidine-carbonitrile and ethyl mercaptoacetate (Santilli, Kim, & Wanser, 1971).

Molecular Structure Analysis

The molecular structure of thieno[2,3-d]pyrimidines and their derivatives, including the subject compound, has been extensively studied. Gangjee et al. (2009) reported the design, synthesis, and X-ray crystal structure of classical and nonclassical 2-amino-4-oxo-5-substituted-6-ethylthieno[2,3-d]pyrimidines as dual thymidylate synthase and dihydrofolate reductase inhibitors, highlighting the importance of the thieno[2,3-d]pyrimidine ring in binding in a "folate" mode (Gangjee et al., 2009).

Chemical Reactions and Properties

The chemical reactivity of thieno[2,3-d]pyrimidine derivatives is influenced by their substitution pattern. For example, Ahmed (2003) synthesized new ethyl 3-(substituted)-4-oxo-2-thioxo-1,2,3,4,5,6,7,8-octahydropyrido[4',3':4,5]thieno-[2,3-d]pyrimidine-7-carboxylates, demonstrating the versatility of thieno[2,3-d]pyrimidine derivatives in chemical synthesis (Ahmed, 2003).

Scientific Research Applications

Synthesis and Derivative Formation

• Synthesis of Derivatives : The compound is utilized in the synthesis of various pyrido and thiazolo derivatives, showcasing its versatility in creating complex heterocyclic structures (Ahmed, 2003). Similar synthesis methods are also reported in other studies, indicating its broad applicability in chemical synthesis (Ahmed, 2003).

Chemical Properties and Reactivity

• Quantum Chemical Studies : This compound has been the subject of quantum chemical studies to understand its electronic structure and reactivity, particularly in reactions with nitrating agents. These studies are crucial for predicting and controlling chemical behavior in various applications (Mamarakhmonov et al., 2016).

Potential as a Dual Inhibitor in Medical Research

• Inhibitory Properties : Research has explored its derivatives as potential dual inhibitors of thymidylate synthase and dihydrofolate reductase. Such dual inhibition is a promising approach in antitumor therapy, making these derivatives valuable in medicinal chemistry (Gangjee et al., 2009).

Antimicrobial Applications

• Antimicrobial Activity : Several studies have synthesized derivatives of this compound and tested them for antimicrobial properties, indicating its potential use in developing new antimicrobial agents (Vlasov et al., 2015).

Mechanism of Action

Mode of Action

It is known that the compound has a pyrimidine ring, which is a key structural component in many biologically active compounds .

Pharmacokinetics

Therefore, its impact on bioavailability is currently unknown .

Action Environment

Factors such as pH, temperature, and the presence of other compounds could potentially affect its activity .

Future Directions

Thieno[2,3-d]pyrimidine derivatives have shown promise in the field of cancer research, particularly as inhibitors of PI3K. Future research could focus on optimizing these compounds to serve as new chemical entities for discovering new anticancer agents.